Cas no 2411183-32-7 (2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide
• CAS No: 2411183-32-7
• MF: C₁₁H₁₆ClFN₄O₂
• MW: 290.721744537354
• CID: 5357123
• Update Time: 2025-05-26

2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide
• 2-chloro-N-{[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide
• Z3995632507

• Inchi： 1S/C11H16ClFN4O2/c1-6(12)10(18)14-4-9-3-8(13)5-17(9)11-16-15-7(2)19-11/h6,8-9H,3-5H2,1-2H3,(H,14,18)/t6?,8-,9-/m0/s1
• InChI Key： IBAPMIXETHLUPZ-KBNZOQNLSA-N
• SMILES： ClC(C)C(NC[C@@H]1C[C@@H](CN1C1=NN=C(C)O1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• XLogP3: 1.6
• Topological Polar Surface Area: 71.3

Additional information on 2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide

Introduction to Compound with CAS No. 2411183-32-7 and Product Name: 2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide

Compound with the CAS number 2411183-32-7 and the product name 2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development in medicinal chemistry.

The compound's name provides a detailed insight into its chemical composition. The presence of a chloro group at the 2-position of the amide moiety and a fluoro substituent on the pyrrolidine ring are particularly noteworthy. These substituents are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. Additionally, the 5-methyl-1,3,4-oxadiazole moiety is a critical component that contributes to the compound's binding affinity and selectivity towards biological targets.

Recent research in the field of drug discovery has highlighted the importance of chiral centers in enhancing the efficacy and safety of therapeutic agents. The compound in question features two stereocenters at the (2S,4S) positions of the pyrrolidine ring, which are crucial for its biological activity. Studies have shown that the stereochemistry of these centers significantly influences the compound's interactions with biological targets, thereby affecting its pharmacological properties.

The pyrrolidinyl backbone is another key feature of this compound that contributes to its pharmacological profile. Pyrrolidine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The specific substitution pattern on the pyrrolidine ring in this compound enhances its binding affinity to certain enzymes and receptors, making it a potential lead compound for drug development.

Moreover, the 5-methyl-1,3,4-oxadiazole moiety has been extensively studied for its bioactivity in various pharmacological contexts. This heterocyclic compound is known to exhibit significant antimicrobial and anti-inflammatory properties. Its incorporation into the molecular framework of this compound not only enhances its biological activity but also contributes to its structural stability.

In recent years, there has been growing interest in developing novel therapeutic agents with improved pharmacokinetic properties. The amide linkage in this compound plays a crucial role in modulating its solubility and bioavailability. The presence of a chloro group at the 2-position of the amide moiety further enhances these properties by improving metabolic stability.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and chiral resolution methods, are employed to achieve the desired stereochemical purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most exciting aspects of this compound is its potential application in treating various diseases. Preliminary studies have shown that it exhibits significant inhibitory activity against several key enzymes involved in disease pathogenesis. For instance, it has demonstrated potent activity against enzymes such as carbonic anhydrase and proteases, which are implicated in conditions like glaucoma and inflammation.

The development of new drugs is often hampered by issues related to drug resistance and toxicity. However, compounds like this one offer a promising solution by targeting multiple pathways simultaneously. By incorporating multiple functional groups that interact with different biological targets, this compound can potentially overcome resistance mechanisms and reduce side effects.

The use of computational modeling techniques has been instrumental in understanding the pharmacological properties of this compound. Molecular docking studies have revealed that it binds tightly to several key receptors and enzymes involved in disease pathogenesis. These studies not only provide insights into its mechanism of action but also help in designing analogs with improved potency and selectivity.

Future research directions include further optimization of this compound's structure to enhance its pharmacological properties. This may involve modifying substituents on the pyrrolidine ring or exploring alternative synthetic routes to improve yield and purity. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before moving on to human clinical trials.

In conclusion,2-Chloro-N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]propanamide represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features and potential biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this compound could play a crucial role in developing novel treatments for various diseases.